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Compound of Interest

Compound Name:
2,2'-(Methylimino)bis(N,N-di-n-

octylacetamide)

CAS No.: 1000668-90-5

Cat. No.: B1376015

Get Quote

Welcome to the technical support center for the application of N,N'-dimethyl-N,N'-dioctyl-3-

oxapentanediamide (MIDOA) in the solvent extraction of platinum group metals (PGMs). This

guide is designed for researchers, scientists, and drug development professionals to provide

in-depth technical guidance and troubleshooting for your experimental workflows. The

information herein is synthesized from established principles of PGM chemistry and solvent

extraction, with specific insights drawn from studies on structurally analogous amide-based

extractants.

I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the use of MIDOA for PGM extraction,

providing a foundational understanding of the process.

1. What is MIDOA and why is it a candidate for PGM extraction?

MIDOA (N,N'-dimethyl-N,N'-dioctyl-3-oxapentanediamide) is a diglycolamide-type ligand. Its

structure, featuring two amide carbonyl oxygens and an ether oxygen, allows it to act as a
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tridentate chelating agent. These donor atoms can coordinate with metal ions, making it

effective for solvent extraction. While extensively studied for lanthanide and actinide

separation, its structural similarity to other amide-based extractants that have shown high

affinity for PGMs, such as thiodiglycolamides and malonamides, makes it a promising

candidate for platinum and palladium recovery.[1][2]

2. What is the proposed mechanism of PGM extraction by MIDOA?

From acidic chloride media, platinum and palladium exist predominantly as anionic

chlorocomplexes, such as [PtCl₆]²⁻ and [PdCl₄]²⁻. The extraction mechanism with a neutral

extractant like MIDOA can proceed via two primary pathways:

Solvation Mechanism: MIDOA directly solvates the PGM-chlorocomplex, forming a neutral,

organic-soluble species.

Ion-Pair Formation: In highly acidic conditions, the amide oxygen in MIDOA can be

protonated, forming a cationic species that then extracts the anionic PGM complex through

an ion-pair association.[3][4]

The dominant mechanism is influenced by the acidity of the aqueous phase and the specific

PGM.

3. From what type of aqueous media is MIDOA expected to extract PGMs?

MIDOA is designed for extraction from acidic aqueous solutions. In the context of PGM

recovery, this typically involves leaching solutions from spent catalysts or other secondary

sources, which are often highly concentrated in hydrochloric acid.[4][5] The efficiency of

extraction is highly dependent on the acid concentration. For instance, studies on similar amide

extractants show that platinum extraction is often more efficient at higher HCl concentrations

(e.g., >5 M), while palladium can be extracted over a broader range of acidities.[6][7]

4. Which PGMs can be selectively extracted with MIDOA?

Based on research with analogous thiodiglycolamide and malonamide extractants, it is

anticipated that MIDOA will show a strong affinity for both palladium(II) and platinum(IV).[1][2]

The selectivity between these two metals, and their separation from other PGMs like rhodium

or base metals (e.g., Fe, Cu, Ni), will be highly dependent on the precise experimental
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conditions, particularly the HCl concentration of the aqueous phase. For example, some amide-

based systems have demonstrated effective palladium extraction with high selectivity over

platinum at specific acidities.[1][6]

5. What are the common challenges in stripping PGMs from the loaded MIDOA organic phase?

Stripping, or back-extraction, of the PGM from the loaded organic phase can be challenging

due to the formation of very stable PGM-extractant complexes. This is a common issue with

many PGM extraction systems.[5] Finding a stripping agent that can effectively break the PGM-

MIDOA complex without degrading the extractant is a critical step for a successful and

recyclable process.

II. Troubleshooting Guide
This guide provides solutions to specific problems you may encounter during your experiments.
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Problem Potential Causes Recommended Solutions

Low PGM Extraction Efficiency

1. Suboptimal Acidity: The HCl

concentration of the aqueous

phase may not be optimal for

the target PGM. 2. Insufficient

Extractant Concentration: The

concentration of MIDOA in the

organic phase may be too low

for the PGM concentration in

the feed. 3. Inadequate Phase

Contact Time: The mixing time

may be too short to reach

extraction equilibrium.

1. Optimize Acidity: Conduct a

series of extractions varying

the HCl concentration (e.g.,

from 1 M to 8 M) to determine

the optimal range for your

target PGM. Platinum

extraction is often favored at

higher acidities.[3][6] 2.

Increase MIDOA

Concentration: Prepare a

higher concentration of MIDOA

in your organic diluent. Ensure

complete dissolution. 3.

Increase Contact Time: While

many amide-based systems

reach equilibrium quickly

(within 10-15 minutes), verify

this for your system by taking

samples at different time points

(e.g., 5, 15, 30, 60 minutes).[2]

Poor Selectivity (Co-extraction

of other metals)

1. Acidity Promoting Co-

extraction: The chosen HCl

concentration may favor the

extraction of multiple metals. 2.

Non-selective Extraction

Mechanism: At certain

acidities, the extraction

mechanism (e.g., ion-pair

formation) may be less

selective.

1. Adjust Acidity: Fine-tune the

HCl concentration to exploit

differences in the extraction

behavior of the PGMs. 2.

Scrubbing Step: After

extraction, "scrub" the loaded

organic phase by contacting it

with a fresh aqueous solution

(e.g., dilute HCl or water). This

can selectively remove weakly

extracted impurity metals.[5]

Third Phase Formation or

Emulsions

1. High Metal Loading: The

concentration of the extracted

PGM in the organic phase has

exceeded its solubility limit. 2.

1. Reduce Metal Loading:

Decrease the initial PGM

concentration in the aqueous

feed or use a higher organic-
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Incompatible Diluent: The

chosen organic diluent may

not adequately solvate the

PGM-MIDOA complex.

to-aqueous phase ratio. 2. Add

a Phase Modifier: Incorporate

a phase modifier, such as a

long-chain alcohol (e.g., 1-

octanol), into your organic

diluent (typically 5-10% v/v).

This can improve the solubility

of the extracted complex and

prevent third phase formation.

[2][8]

Inefficient Stripping of PGMs

1. Stripping Agent is Too

Weak: The chosen stripping

agent is unable to break the

stable PGM-MIDOA complex.

2. Incorrect Stripping

Conditions: The concentration

or temperature of the stripping

solution may be suboptimal.

1. Use a Stronger Stripping

Agent: For palladium, a

solution of thiourea in dilute

acid (e.g., 0.1 M thiourea in 1

M HCl) is often effective.[2][9]

For platinum, stripping can be

more challenging, but higher

concentrations of mineral acids

(e.g., 5 M HNO₃) or other

complexing agents may be

required.[10] 2. Optimize

Stripping Conditions: Test

different concentrations of your

stripping agent and consider

increasing the temperature to

improve stripping kinetics.

Degradation of MIDOA

Extractant

1. Harsh Stripping Conditions:

Highly aggressive stripping

agents (e.g., strong oxidizers)

or high temperatures can lead

to the chemical breakdown of

the amide functional groups.

1. Use Milder Stripping

Conditions: If possible, opt for

the mildest stripping conditions

that provide acceptable

recovery. 2. Monitor Extractant

Integrity: Periodically analyze

the recycled organic phase

(e.g., by FTIR or NMR) to

check for signs of MIDOA

degradation.
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III. Experimental Protocols & Data
Protocol 1: General PGM Extraction using MIDOA

Preparation of Organic Phase: Dissolve the desired concentration of MIDOA (e.g., 0.1 M) in

a suitable organic diluent (e.g., toluene, dodecane). If third phase formation is a concern,

add a phase modifier like 1-octanol (5-10% v/v).

Preparation of Aqueous Phase: Prepare a synthetic PGM-containing solution with the

desired metal concentrations in hydrochloric acid of a specific molarity.

Extraction: In a separation funnel, combine equal volumes of the organic and aqueous

phases. Shake vigorously for a predetermined time (e.g., 30 minutes) to ensure thorough

mixing and mass transfer.

Phase Separation: Allow the phases to separate. If an emulsion forms, gentle centrifugation

may be necessary.

Sampling and Analysis: Carefully separate the two phases. Analyze the PGM concentration

in the aqueous phase (raffinate) before and after extraction using a suitable analytical

technique (e.g., ICP-OES or AAS) to determine the extraction efficiency.

Protocol 2: Stripping of Palladium from Loaded MIDOA
Preparation of Stripping Solution: Prepare a solution of 0.1 M thiourea in 1 M HCl.

Stripping: Take the PGM-loaded organic phase from the extraction step and contact it with an

equal volume of the stripping solution.

Mixing and Separation: Shake the mixture for at least 30 minutes. Allow the phases to

separate.

Analysis: Analyze the PGM concentration in the aqueous stripping solution to determine the

stripping efficiency.

Expected Performance Based on Analogous Systems
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The following table summarizes the expected extraction trends for PGMs with MIDOA, based

on data from structurally similar amide extractants.

Parameter Palladium (Pd) Platinum (Pt) Notes

Optimal HCl

Concentration

Broad range, often

effective at lower to

moderate acidities (1-

5 M)

Higher acidities often

required for high

efficiency (>5 M)

This difference can be

exploited for selective

separation.[6]

Extraction Kinetics

Generally fast,

reaching equilibrium in

< 15 minutes

Can be slower than

palladium
[2]

Recommended

Stripping Agent

Acidified thiourea

(e.g., 0.1 M in 1 M

HCl)

More challenging;

may require stronger

acids or other

complexing agents

[2][10]

Selectivity over Base

Metals (Fe, Cu, Ni)

Generally good, but

can be affected by

high acid

concentrations

Generally good [2]
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MIDOA-PGM Extraction & Stripping Workflow
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Caption: A schematic of a continuous solvent extraction process for PGMs using MIDOA.

Proposed PGM Extraction Mechanism with MIDOA
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Proposed PGM Extraction Mechanism with MIDOA
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Caption: Two potential pathways for the extraction of PGM chlorocomplexes by MIDOA.

References
Mowafy, E. A., & Aly, M. I. (2015). Extraction and Separation of Selected Platinum-Group and
Base Metal Ions from Nitric Acid Solutions Using Thiodiglycolamides (TDGA) As Novel
Extractants. Journal of Solution Chemistry, 44, 1530-1545.

Sasaki, T., Suzuki, T., & Narita, H. (2021). Selective Extraction of Platinum(IV) from the

Simulated Secondary Resources Using Simple Secondary Amide and Urea Extractants.

Minerals, 11(7), 748. [Link]

El-Dessouky, S. I., et al. (2017). Recovery of Palladium from Concentrated Nitrate Solutions
with N,N′‐Dimethyl‐N,N′‐Dioctyltetradecylmalonamide as new Extractant. Oriental Journal of
Chemistry, 33(4), 1863-1872.

Paiva, A. P., et al. (2018). Recovery of Platinum from a Spent Automotive Catalyst through

Chloride Leaching and Solvent Extraction. Metals, 8(11), 941. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1376015/docs?utm_src=pdf-body-img#technical-support-center-optimizing-midoa-based-extraction-of-platinum-group-metals
https://www.mdpi.com/2075-163X/11/7/748
https://www.mdpi.com/2075-4701/8/11/941
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paiva, A. P., & Nogueira, C. A. (2022). Recent Advances in Platinum and Palladium Solvent

Extraction from Real Leaching Solutions of Spent Catalysts. Catalysts, 12(11), 1386. [Link]

Narita, H., et al. (2017). Extraction and Stripping Behavior of Platinum Group Metals Using
an Amic-Acid-Type Extractant.

Poletek, K., et al. (2023). Solvent Extraction as a Method of Recovery and Separation of

Platinum Group Metals. Materials, 16(13), 4681. [Link]

El-Nadi, Y. A. (2017). Recovery of Palladium from Concentrated Nitrate Solutions with N,N 2-
Dimethyl-N,N 2-Dioctyltetradecy lmalonamide as New Extractant.
Rovira, M., et al. (2016). Solvent extraction of palladium from chloride media by TBP.
Paiva, A. P., et al. (2015). Liquid-Liquid Extraction of Platinum from Chloride Media by N,N '-
Dimethyl-N,N '-Dicyclohexyltetradecylmalonamide.
Al-Harahsheh, M., et al. (2013). Solvent Extraction of Palladium(II) from Aqueous Chloride
Medium by Triphenylphosphine, Triphenylphosphine Oxide or Triphenylphosphine Sulphide
in Benzene. Journal of Physical Science, 24(2), 35-47.
Ortet, O., et al. (2018). Palladium(II) and N,N'–Dimethyl-N,N'-Dicyclohexylthiodiglycolamide –
The Extracted Species from Concentrated Chloride Solutions.

Verboom, W., et al. (2019). Extraction and speciation studies of new diglycolamides for

selective recovery of americium by solvent extraction. RSC Advances, 9(56), 32801-32809.

[Link]

Wołowicz, A., & Hubicki, Z. (2021). Separation and Recovery of Gold(III), Palladium(II) and

Platinum(IV) by Solvent Extraction Using a New β-Diketone Derivative from Acidic Solutions.

Materials, 14(16), 4645. [Link]

Zhang, L., et al. (2020). Recovery of Pd(II) from Hydrochloric Acid Medium by Solvent

Extraction–Direct Electrodeposition Using Hydrophilic/Hydrophobic ILs. ACS Omega, 5(42),

27368-27375. [Link]

Sreetips. (2022, October 5).
Sasaki, T., et al. (2020). Recovery of palladium by solvent extraction with N, N, N', N', N'', N''-
hexaoctyl-nitrilotriacetamide. Solvent Extraction Research and Development, Japan, 27, 1-
10.
Wilson, C. A., et al. (2023). Ditopic Extractants to Separate Palladium(II) and Platinum(IV)
Chloridometalates via Inner or Outer Sphere Binding. Solvent Extraction and Ion Exchange,

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.mdpi.com/2073-4344/12/11/1386
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10343387/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9071479/
https://www.mdpi.com/1996-1944/14/16/4645
https://pubs.acs.org/doi/10.1021/acsomega.0c03911
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


41(3), 235-258.

Babain, V. A., et al. (2024). Extraction of Palladium from Spent Nuclear Fuel Reprocessing

Solutions. Molecules, 29(3), 563. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Recovery of Palladium from Concentrated Nitrate Solutions with N,N′‐Dimethyl‐N,N′‐
Dioctyltetradecylmalonamide as new Extractant – Oriental Journal of Chemistry
[orientjchem.org]

3. mdpi.com [mdpi.com]

4. Solvent Extraction as a Method of Recovery and Separation of Platinum Group Metals -
PMC [pmc.ncbi.nlm.nih.gov]

5. Recent Advances in Platinum and Palladium Solvent Extraction from Real Leaching
Solutions of Spent Catalysts | MDPI [mdpi.com]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. Extraction and speciation studies of new diglycolamides for selective recovery of
americium by solvent extraction - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Technical Support Center: Optimizing MIDOA-Based
Extraction of Platinum Group Metals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376015/docs#technical-support-center-optimizing-
midoa-based-extraction-of-platinum-group-metals]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.mdpi.com/1420-3049/29/3/563
https://www.benchchem.com/product/b1376015?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/279223907_Extraction_and_Separation_of_Selected_Platinum-Group_and_Base_Metal_Ions_from_Nitric_Acid_Solutions_Using_Thiodiglycolamides_TDGA_As_Novel_Extractants
http://www.orientjchem.org/vol33no5/recovery-of-palladium-from-concentrated-nitrate-solutions-with-nn%E2%80%B2%E2%80%90dimethyl%E2%80%90nn%E2%80%B2%E2%80%90dioctyltetradecylmalonamide-as-new-extractant/
http://www.orientjchem.org/vol33no5/recovery-of-palladium-from-concentrated-nitrate-solutions-with-nn%E2%80%B2%E2%80%90dimethyl%E2%80%90nn%E2%80%B2%E2%80%90dioctyltetradecylmalonamide-as-new-extractant/
http://www.orientjchem.org/vol33no5/recovery-of-palladium-from-concentrated-nitrate-solutions-with-nn%E2%80%B2%E2%80%90dimethyl%E2%80%90nn%E2%80%B2%E2%80%90dioctyltetradecylmalonamide-as-new-extractant/
https://www.mdpi.com/2297-8739/8/9/139
https://pmc.ncbi.nlm.nih.gov/articles/PMC10342344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10342344/
https://www.mdpi.com/2073-4344/13/7/1146
https://www.mdpi.com/2073-4344/13/7/1146
https://www.mdpi.com/2313-4321/6/2/27
https://www.researchgate.net/publication/235339327_Liquid-Liquid_Extraction_of_Platinum_from_Chloride_Media_by_NN_'-Dimethyl-NN_'-Dicyclohexyltetradecylmalonamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956679/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11956679/
https://www.researchgate.net/publication/318554300_Extraction_and_Stripping_Behavior_of_Platinum_Group_Metals_Using_an_Amic-Acid-Type_Extractant
https://www.mdpi.com/1996-1944/14/16/4436
https://www.benchchem.com/product/b1376015/docs#technical-support-center-optimizing-midoa-based-extraction-of-platinum-group-metals
https://www.benchchem.com/product/b1376015/docs#technical-support-center-optimizing-midoa-based-extraction-of-platinum-group-metals
https://www.benchchem.com/product/b1376015/docs#technical-support-center-optimizing-midoa-based-extraction-of-platinum-group-metals
https://www.benchchem.com/product/b1376015/docs#technical-support-center-optimizing-midoa-based-extraction-of-platinum-group-metals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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